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Compound of Interest

Compound Name: Indium carbonate

Cat. No.: B3054444 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Indium(III) carbonate (In₂(CO₃)₃) is an inorganic compound that serves as a crucial precursor in

the synthesis of various other indium compounds, most notably indium(III) oxide (In₂O₃).[1][2]

As a water-insoluble solid, its primary utility lies in its thermal decomposition to produce high-

purity indium oxide, a material with significant applications in catalysis, transparent conductive

films, and gas sensors.[1][2] This technical guide provides a comprehensive overview of the

known physical and chemical properties of indium(III) carbonate, detailed experimental

protocols for its synthesis and characterization, and visual representations of key processes

relevant to researchers in materials science and drug development.

Physical and Chemical Properties
The fundamental properties of indium(III) carbonate are summarized below. While some

physical constants such as melting point and density are not well-documented in the literature,

the available computed and experimental data provide a solid foundation for its use in research

and development.
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Property Value Reference

Chemical Formula In₂(CO₃)₃ [1]

Molecular Formula C₃In₂O₉ [3]

Molecular Weight 409.67 g/mol [1][3]

Appearance Solid [1]

CAS Number 60459-04-3 [2][3][4]

IUPAC Name bis(indium(3+));tricarbonate [3]

Solubility Insoluble in water [1]

Thermal Decomposition
Decomposes at 200-300°C to

In₂O₃ and CO₂
[2][4]

Experimental Protocols
Detailed methodologies for the synthesis and thermal analysis of indium(III) carbonate are

critical for reproducible research. The following sections outline standard laboratory

procedures.

Synthesis via Aqueous Precipitation
Indium(III) carbonate is commonly synthesized by the precipitation reaction between a soluble

indium salt and a carbonate source in an aqueous solution.

Methodology:

Preparation of Reactants:

Prepare an aqueous solution of a soluble indium(III) salt, such as indium(III) nitrate

(In(NO₃)₃) or indium(III) chloride (InCl₃).

Prepare a separate aqueous solution of sodium carbonate (Na₂CO₃), typically around 1.5

M.[4]

Precipitation:
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Under vigorous stirring, slowly add the sodium carbonate solution to the indium salt

solution. It is crucial to maintain a 3:2 molar ratio of carbonate ions to indium(III) ions to

ensure stoichiometric conversion.[4]

A white precipitate of indium(III) carbonate will form immediately.

Aging the Precipitate:

Heat the resulting suspension to between 60–80°C.[4]

Maintain this temperature for 2–4 hours while continuing to stir. This aging process

promotes the growth of larger particles and improves the crystallinity of the final product.

[4]

Isolation and Purification:

Allow the precipitate to settle, then decant the supernatant.

Wash the precipitate several times with deionized water to remove any unreacted salts.

Centrifugation or filtration can be used to separate the solid.

Dry the purified indium(III) carbonate in an oven at a low temperature (e.g., 80-100°C) to

avoid premature decomposition.

Fig. 1: Experimental workflow for the synthesis of Indium(III) Carbonate.

Thermal Decomposition Analysis
The thermal stability and decomposition pathway of indium(III) carbonate are typically

investigated using thermogravimetric analysis (TGA) and differential scanning calorimetry

(DSC).

Methodology:

Sample Preparation: Place a small, accurately weighed amount of dried indium(III)

carbonate powder into an alumina or platinum TGA crucible.

TGA-DSC Measurement:
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Place the crucible in the TGA-DSC instrument.

Heat the sample from room temperature to approximately 600°C at a controlled heating

rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen or argon).

Data Analysis:

The TGA curve will show a significant mass loss in the temperature range of 200°C to

300°C, corresponding to the release of CO₂ and the formation of In₂O₃.[4]

The endothermic peak in the DSC curve, typically observed around 236°C, indicates the

energy absorbed during the decomposition reaction.[4]

The final residual mass should correspond to the stoichiometric mass of indium(III) oxide.

The decomposition reaction is as follows: In₂(CO₃)₃(s) → In₂O₃(s) + 3CO₂(g)[2]

Fig. 2: Thermal decomposition pathway of Indium(III) Carbonate.

Spectroscopic and Structural Characterization
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is a valuable tool for confirming the presence of the carbonate functional

group. The FTIR spectrum of indium(III) carbonate is expected to show characteristic

absorption bands corresponding to the vibrational modes of the carbonate ion (CO₃²⁻). Key

vibrational modes include the asymmetric stretching (ν₃), out-of-plane bending (ν₂), and

symmetric stretching (ν₁).[4] The presence of indium can cause shifts in these bands compared

to free carbonate ions.

Crystal Structure
Detailed crystallographic data for indium(III) carbonate is not widely available in the literature.

Its insolubility and tendency to form fine precipitates can make growing single crystals for X-ray

diffraction challenging. It is presumed to adopt a structure based on the coordination of In³⁺

ions with carbonate groups, but further research is needed to elucidate the precise atomic

arrangement.
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Relevance and Applications in Research
While direct applications in drug development are not documented, the significance of

indium(III) carbonate lies in its role as a high-purity precursor.

Catalysis: Thermal decomposition of indium(III) carbonate is a key method for producing

indium(III) oxide (In₂O₃), a highly selective catalyst for the hydrogenation of CO₂ to methanol.

[2] Controlling the decomposition process allows for the synthesis of In₂O₃ with specific

crystal facets, which is crucial for optimizing catalytic activity.[2]

Materials Science: It serves as a starting material for creating indium oxide nanoparticles

and thin films used in transparent conductors and gas sensors.[2]

Inorganic Synthesis: Indium(III) carbonate can be converted to other indium compounds,

such as indium salts, by reacting it with dilute acids.[1]

Conclusion
Indium(III) carbonate is a foundational compound in indium chemistry, primarily valued for its

utility as a precursor to indium(III) oxide. This guide provides essential data on its physical

properties and detailed protocols for its synthesis and thermal analysis, offering a practical

resource for researchers. While data on its crystal structure and direct biological interactions

remain sparse, its well-defined decomposition pathway makes it an indispensable material for

advancements in catalysis and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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